4-Methylthiazole-2-carbaldehyde
Overview
Description
4-Methylthiazole-2-carbaldehyde is a chemical compound with the molecular formula C5H5NOS . It has an average mass of 127.164 Da and a monoisotopic mass of 127.009186 Da . It is also known by other names such as 2-Thiazolecarboxaldehyde, 4-methyl- .
Synthesis Analysis
The synthesis of 4-Methylthiazole-2-carbaldehyde involves several steps. For instance, one method involves the reaction of 4-Methylthiazole with n-butyllithium in tetrahydrofuran at -78℃, followed by the addition of N,N-dimethyl-formamide .Molecular Structure Analysis
The molecular structure of 4-Methylthiazole-2-carbaldehyde consists of a five-membered thiazole ring with a methyl group and a carbaldehyde group attached . The thiazole ring contains sulfur and nitrogen atoms .Chemical Reactions Analysis
While specific chemical reactions involving 4-Methylthiazole-2-carbaldehyde are not detailed in the search results, thiazole derivatives, in general, are known to undergo various chemical reactions. They can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups .Physical And Chemical Properties Analysis
4-Methylthiazole-2-carbaldehyde has a molecular weight of 127.17 g/mol . It has a boiling point of 90.0°C to 92.0°C at 12.0 mbar and a flash point of 67°C .Scientific Research Applications
Biochemical Pathways and Enzymes
Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently. These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems .
Insulin Release and Glucose Uptake
Morpholino thiazolyl-2,4-thiazolidinediones produced via 2,4-dichlorothiazole-5-carbaldehyde was obtained with 2,4-TZD and N,N-dimethylformamide in phosphoryl chloride during the early stage of synthesis and tested in vitro for their ability to stimulate insulin release and glucose uptake .
Synthesis of Catalytic Dendrophanes
4-Methylthiazole was used in the synthesis of catalytic dendrophanes, as functional mimics of the thiamine-diphosphate-dependent enzyme pyruvate oxidase .
Preparation of 3-butyl-4-methylthiazolium Bromide
It was used in small scale preparation of 3-butyl-4-methylthiazolium bromide .
Safety and Hazards
4-Methylthiazole-2-carbaldehyde may cause skin irritation, respiratory irritation, and serious eye irritation. It is harmful if swallowed . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water in case of skin contact, and rinsing cautiously with water for several minutes in case of eye contact .
Future Directions
Mechanism of Action
Target of Action
4-Methylthiazole-2-carbaldehyde, also known as 4-Methyl-1,3-thiazole-2-carbaldehyde, is a derivative of the thiazole ring . Thiazole derivatives have been found to have diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules . .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for nucleophilic substitution .
Biochemical Pathways
Thiazole derivatives are known to activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems .
Result of Action
Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
The solubility of thiazole derivatives in various solvents may affect their bioavailability and efficacy .
properties
IUPAC Name |
4-methyl-1,3-thiazole-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NOS/c1-4-3-8-5(2-7)6-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYMCQLLAIMUVSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40401370 |
Source
|
| Record name | 4-Methylthiazole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylthiazole-2-carbaldehyde | |
CAS RN |
13750-68-0 |
Source
|
| Record name | 4-Methylthiazole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methyl-1,3-thiazole-2-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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